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An In-depth Technical Guide on the Physical and Chemical Properties of Glyceryl
Tridocosanoate

Introduction

Glyceryl Tridocosanoate, also known by synonyms such as Tribehenin and Glycerol
Tribehenate, is a triglyceride composed of a glycerol backbone esterified with three molecules
of docosanoic acid (behenic acid).[1] It is a saturated fat that appears as a white to off-white,
waxy solid at room temperature.[2][3][4] Due to its physical properties, such as its texture and
high melting point, it is widely utilized in the cosmetics, food, and pharmaceutical industries as
an emollient, thickener, and skin-conditioning agent.[5][6][7] In pharmaceutical formulations, it
can be used as a lubricant for tablets and capsules and as a lipidic matrix for sustained-release
applications.[8][9] This technical guide provides a detailed overview of the core physical and
chemical properties of Glyceryl Tridocosanoate, outlines the experimental protocols for their
determination, and presents key chemical and analytical workflows.

Core Physical and Chemical Properties

The properties of Glyceryl Tridocosanoate are summarized below. It is important to note that
variations in reported values, particularly for melting point, can arise from differences in purity
and crystalline polymorphism, a common characteristic of triglycerides.

Identification and General Properties
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Property Value Source(s)

2,3-di(docosanoyloxy)propyl
IUPAC Name ( Yioxy)propy [1][4]
docosanoate

Tribehenin, Glyceryl
Synonyms Tribehenate, Tridocosanoin, [1]
Compritol 888

CAS Number 18641-57-1 [1][31[4]
Molecular Formula Ce9H1340s [11[4115]
Molecular Weight 1059.8 g/mol [1][5]

White to off-white waxy solid,
Appearance [21[3][4]
powder, or pellets

Quantitative Physical Properties

Property Value Source(s)

] ] 57 - 85 °C (Range depends on
Melting Point , [L][2][3][4][10][11][12]
purity and form)

911.8 °C at 760 mmHg

Boiling Point (Predicted) [51[7]
Density 0.899 g/cm3 (Predicted) [51[7]
Flash Point 321.6 °C (Predicted) [51[7]
Refractive Index 1.467 (Predicted) 5171

Insoluble in water; Soluble in
Solubility oils and organic solvents (e.g., [2][41[8]

chloroform)

Chemical Structure and Reactivity

Glyceryl tridocosanoate is a stable, saturated triglyceride, making it resistant to oxidation.[13]
Its primary chemical reactivity involves the hydrolysis of its ester bonds.
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Caption: Molecular structure of Glyceryl Tridocosanoate.

Hydrolysis (Saponification)

In the presence of a base (e.g., NaOH or KOH) and heat, glyceryl tridocosanoate undergoes
saponification. This reaction cleaves the ester linkages, yielding glycerol and three equivalents
of the corresponding fatty acid salt (sodium or potassium behenate). Acid-catalyzed hydrolysis
yields glycerol and free behenic acid.
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Sample Preparation
1. Weigh Sample
(Glyceryl Tridocosanoate)

:

2. Add Transesterification Reagent
(e.g., BF3 in Methanol)

3. Heat Mixture
(e.g., 100°C for 10 min)

Extraction &

Purification

4. Extract FAMEs
(with Hexane)

5. Wash & Dry
(with water, then Na2SOa)
6. Evaporate Solvent
(under Nitrogen)
[7. Redissolve in Hexama

8. Inject into GC-FID

9. Analyze Chromatogram
(Identify & Quantify Peaks)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b125710?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Glyceryl-Tribehenate
https://www.noncomedogenic.co.za/glossary/tribehenin/
https://www.noncomedogenic.co.za/glossary/tribehenin/
https://www.makingcosmetics.com/on/demandware.static/-/Sites-makingcosmetics-master/default/dw0c434bd7/fact-sheets/fact-sheet-tribehenin.pdf
https://www.alfa-chemistry.com/product/tribehenin-cas-18641-57-1-310791.html
https://www.atamanchemicals.com/tribehenin_u25597/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7406890.htm
https://www.lookchem.com/casno18641-57-1.html
https://refubium.fu-berlin.de/bitstream/handle/fub188/8074/06_3_Materials_and_methods.pdf?sequence=7
https://www.atamanchemicals.com/glyceryl-behenate_u32343/
https://www.specialchem.com/cosmetics/inci-ingredients/tribehenin
https://www.ulprospector.com/fr/na/PersonalCare/Detail/34148/4942928/Tribehenin
https://soapandmore.ca/products/tribehenin
https://cymitquimica.com/cas/18641-57-1/
https://www.benchchem.com/product/b125710#physical-and-chemical-properties-of-glyceryl-tridocosanoate
https://www.benchchem.com/product/b125710#physical-and-chemical-properties-of-glyceryl-tridocosanoate
https://www.benchchem.com/product/b125710#physical-and-chemical-properties-of-glyceryl-tridocosanoate
https://www.benchchem.com/product/b125710#physical-and-chemical-properties-of-glyceryl-tridocosanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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